5-(4-Chloro-3-methylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 5-(4-chloro-3-methylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H10ClNO/c1-8-6-9(2-4-11(8)13)10-3-5-12(15)14-7-10/h2-7H,1H3,(H,14,15)
• InChI Key: HKZCHNPHEXRAEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CNC(=O)C=C2)Cl
• Molecular Formula: C12H10ClNO
• DSSTOX Substance ID: DTXSID00682865
• Molecular Weight: 219.66 g/mol
• CAS RN: 1111109-51-3

Description

5-(4-Chloro-3-methylphenyl)-2-hydroxypyridine, 95% (5-CMHP-2-HOP) is an organic compound with a wide range of applications in the field of scientific research. It is a white crystalline solid with a melting point of about 78°C and is soluble in water and alcohol. The compound is widely used in the synthesis of other compounds and can also be used to study the biochemical and physiological effects of various substances.

Scientific Research Applications

5-(4-Chloro-3-methylphenyl)-2-hydroxypyridine, 95% has a wide range of applications in scientific research. It has been used in the synthesis of other compounds, such as 2-hydroxy-6-methylpyridine, which is used in the synthesis of pharmaceuticals. It has also been used in the synthesis of other compounds with potential applications in the field of medicine, such as 5-chloro-2-hydroxy-3-methylpyridine, which has been shown to have anti-inflammatory and anti-cancer properties. In addition, 5-(4-Chloro-3-methylphenyl)-2-hydroxypyridine, 95% has been used in the synthesis of compounds with potential applications in the field of agriculture, such as 2-hydroxy-3-methylpyridine-4-carboxylic acid, which has been shown to have herbicidal activity.

Mechanism of Action

The mechanism of action of 5-(4-Chloro-3-methylphenyl)-2-hydroxypyridine, 95% is not well understood. However, it is believed to act by forming a complex with the target molecule, which then undergoes a reaction to form a new compound. This mechanism of action is similar to that of other compounds, such as the herbicide glyphosate, which also forms a complex with the target molecule and then undergoes a reaction to form a new compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Chloro-3-methylphenyl)-2-hydroxypyridine, 95% are not well understood. However, it has been shown to have anti-inflammatory and anti-cancer properties in laboratory studies. In addition, it has been shown to inhibit the growth of certain bacteria and fungi in laboratory studies.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(4-Chloro-3-methylphenyl)-2-hydroxypyridine, 95% in laboratory experiments is that it is relatively easy to synthesize and has a wide range of applications in scientific research. However, it is important to note that the compound has not been tested in humans and its effects on humans are not known. In addition, the compound is toxic if ingested and should be handled with care in the laboratory.

Future Directions

The potential applications of 5-(4-Chloro-3-methylphenyl)-2-hydroxypyridine, 95% are vast and there are many directions in which the compound can be explored in the future. For example, further research could be conducted to determine the compound’s effects on humans, as well as its potential applications in medicine and agriculture. In addition, further research could be conducted to determine the compound’s mechanism of action and to explore its potential as an herbicide and fungicide. Finally, further research could be conducted to explore the compound’s potential as a catalyst in the synthesis of other compounds.

Synthesis Methods

5-(4-Chloro-3-methylphenyl)-2-hydroxypyridine, 95% is synthesized through a process known as the Williamson ether synthesis. This process involves the reaction of an alkyl halide with an alkoxide to form an ether. In this case, 4-chloro-3-methylphenol is reacted with 2-hydroxypyridine to form 5-(4-Chloro-3-methylphenyl)-2-hydroxypyridine, 95%. The reaction is carried out in the presence of a strong base, such as potassium hydroxide, and is typically carried out at a temperature of about 70°C.